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Compound of Interest

Compound Name: Dexketoprofen-d3 (trometamol)

Cat. No.: B12420881

Get Quote

Part 1: Core Directive & Hazard Profile
Executive Summary: Dexketoprofen-d3 (trometamol) is a stable isotope-labeled non-

steroidal anti-inflammatory drug (NSAID) used primarily as an internal standard in LC-MS/MS

quantitation. While the deuterium labeling (-d3) does not significantly alter its toxicological

profile compared to the unlabeled therapeutic, the compound poses specific acute toxicity and

chronic aquatic ecotoxicity risks.

The absolute prohibition: Under no circumstances shall Dexketoprofen-d3 (trometamol) or its

solutions be discharged into municipal sewer systems, sinks, or general trash. The compound

is an emerging environmental contaminant that resists standard wastewater treatment

degradation.

Disposal Standard: High-temperature incineration (

) via a licensed hazardous waste contractor is the only validated method for destruction.
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Parameter Specification

Compound Name Dexketoprofen-d3 Trometamol

CAS Number
2747914-77-6 (labeled); 156604-79-4

(unlabeled salt)

Waste Classification

Non-RCRA Regulated Pharmaceutical Waste

(Federal)* Treat as Hazardous Chemical Waste

for lab safety.

DOT Shipping
UN 2811, Toxic solid, organic, n.o.s.

(Dexketoprofen Trometamol)

Hazard Class 6.1 (Toxic Substance)

Packing Group III (Minor Danger)

Ecological Concern
Chronic aquatic toxicity; pseudo-persistent in

water cycles.

*Note: While not P- or U-listed under US EPA RCRA regulations (40 CFR 261.33), best practice

dictates management as hazardous waste due to oral toxicity and environmental persistence.

Part 2: Operational Disposal Protocol
1. Waste Segregation & Containerization
Effective disposal begins at the bench. Because Dexketoprofen-d3 is often used in micro-

quantities (milligrams) for analytical standards, "waste" often consists of expired stock solutions

or contaminated glassware.

Solid Waste (Pure Substance/Powder):

Collect in a dedicated wide-mouth HDPE jar labeled "Hazardous Waste: Toxic Solids."

Do not mix with oxidizers or strong acids.

Liquid Waste (Stock Solutions in Methanol/Acetonitrile):
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Segregate into Solvent Waste streams (Halogenated vs. Non-Halogenated depending on

the solvent).

Dexketoprofen-d3 is soluble in organic solvents; the incineration of the solvent carrier will

effectively destroy the compound.

Labeling: The tag must explicitly list "Dexketoprofen Trometamol" as a constituent, even if

.

2. Decontamination of Surfaces & Glassware
Dexketoprofen trometamol is highly soluble in water (due to the tromethamine salt) and polar

organic solvents.

Step 1: Triple rinse glassware with Methanol (MeOH) or Ethanol (EtOH). Collect rinsate into

the liquid solvent waste container.

Step 2: Wash with soap and water.[1][2] This secondary rinsate may be sewered only if the

primary organic rinse was thorough.

Verification: Verify no UV-active residue remains if using dedicated glassware.

3. Deuterium Inventory Reconciliation
Unlike standard chemical waste, deuterated standards represent a significant financial asset

and a controlled inventory item in GLP/GMP environments.

Log Disposal: Record the mass disposed of in the laboratory inventory management system

(LIMS) to reconcile usage vs. waste.

Defacement: Ensure original manufacturer vials are defaced (label removed or blacked out)

before placing them in the glass waste bin to prevent confusion.

Part 3: Emergency Spill Response Workflow
In the event of a solid spill (powder) or stock solution release, immediate containment is

required to prevent aerosolization or spread.
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Figure 1: Decision matrix for immediate spill response. Note the critical step of wetting powder

spills to prevent inhalation hazards.

Part 4: Logical Disposal Decision Tree
This workflow ensures compliance with federal (EPA) and local regulations regarding

pharmaceutical waste.
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Figure 2: Waste stream segregation logic. Proper separation of halogenated and non-

halogenated solvents reduces disposal costs and ensures compatibility.

Part 5: Scientific Rationale & References
Why Incineration? Research indicates that NSAIDs like Dexketoprofen are not fully removed by

conventional activated sludge processes in wastewater treatment plants (WWTPs). Residues

can enter aquatic environments, causing chronic toxicity in fish and invertebrates (e.g., renal

lesions in rainbow trout). High-temperature incineration guarantees the breakdown of the

propionic acid core and the tromethamine salt into harmless combustion byproducts (CO2,

H2O, NOx).
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Why "Toxic" Classification? While the oral LD50 of Dexketoprofen trometamol is roughly 150-

300 mg/kg (rat), placing it in Category 3 or 4, the "Toxic" label (UN2811) is required for

transport of the pure substance. In a laboratory setting, treating it as a high-hazard toxic solid

prevents accidental exposure and ensures it is not mishandled as "general trash."

References

ChemicalBook. (2025). Dexketoprofen trometamol Safety Data Sheet (SDS).[2][3][4][5]

Retrieved from

LGC Standards. (2022). Safety Data Sheet: Dexketoprofen Trometamol (MM3535.00).[3]

Retrieved from

Mennillo, E., et al. (2017).[6] Ecotoxicological properties of ketoprofen and the S(+)-

enantiomer (dexketoprofen).[6] Environmental Toxicology and Chemistry.[6] Retrieved from

US Environmental Protection Agency. (2024). RCRA Hazardous Waste Codes (P and U

Lists). Retrieved from

Practice Greenhealth. (2023). Best practices for disposal of controlled substances and

pharmaceutical waste.[7] Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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